3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide

• Molecular Formula: C9H17BrO3S
• Molecular Weight: 285.20 g/mol
• SMILES: CC(C)C(C)OC1CS(=O)(=O)CC1Br
• InChI: InChI=1S/C9H17BrO3S/c1-6(2)7(3)13-9-5-14(11,12)4-8(9)10/h6-9H,4-5H2,1-3H3
• InChIKey: VHTAJRNNBGXPGX-UHFFFAOYSA-N

3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide: Physicochemical Baseline

3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide (CAS 1601719-41-8) is a 3,4-disubstituted sulfolane building block featuring a bromine atom and a chiral, branched alkoxy group . This compound belongs to the tetrahydrothiophene 1,1-dioxide class, which serves as a core scaffold for sulfone-containing pharmaceuticals and advanced materials [1]. Its molecular formula is C9H17BrO3S with a molecular weight of 285.20 g/mol, and it is commercially available at 95% purity . As a specialized intermediate, it provides a unique combination of a leaving group (bromine) for cross-coupling reactions and a sterically demanding, lipophilic alkoxy substituent that distinguishes it from simpler sulfolane analogs.

✓ Synthetic handle: Bromine at C-3 enables cross-coupling and nucleophilic displacement reactions.

✓ Chiral environment: Branched alkoxy group may influence diastereoselectivity in subsequent transformations.

✓ Physicochemical modulation: Increased lipophilicity versus simpler sulfolane analogs supports differentiated ADME profiles.

• [1] Jo, J. et al. Discovery and SAR studies of 3-amino-4-(phenylsulfonyl)tetrahydrothiophene 1,1-dioxides as non-electrophilic antioxidant response element (ARE) activators. Bioorganic Chemistry, 2021. View Source

Generic Substitution Risks for 3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide

Simple in-class analogs like 3-bromo-4-methoxytetrahydrothiophene 1,1-dioxide or the unsubstituted 3-bromotetrahydrothiophene 1,1-dioxide cannot be freely interchanged with the target compound due to substantial differences in steric profile, lipophilicity, and conformational flexibility . The 3-methylbutan-2-yloxy substituent introduces a chiral branched alkyl chain (3 rotatable bonds, LogP 1.608) versus the achiral methoxy analog (1 rotatable bond, LogP 0.1933), resulting in a 10-fold increase in computed n-octanol/water partition coefficient . This enhanced lipophilicity directly impacts membrane permeability in biological assays, while the increased steric bulk alters stereochemical outcomes in asymmetric transformations, making generic substitution an unreliable strategy for researchers optimizing potency, selectivity, or synthetic yield.

Lipophilicity mismatch: Methoxy analog exhibits substantially lower computed LogP, which may alter membrane partitioning and cellular permeability in assays.

Steric and chiral mismatch: Achiral or less bulky analogs lack the branched stereocenter, limiting potential diastereoselective induction at the C-3 reaction center.

Quantitative Differentiation Evidence: 3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide

Lipophilicity Advantage vs. Methoxy Analog

The target compound exhibits a computed LogP value of 1.608, compared to 0.1933 for the 3-bromo-4-methoxy analog—a difference of 1.415 log units, representing an approximately 26-fold greater n-octanol/water partition coefficient . This enhanced lipophilicity is a direct consequence of the branched alkyl chain in the alkoxy substituent, which increases the number of rotatable bonds from 1 to 3 while maintaining identical TPSA (43.37 Ų) and hydrogen bond acceptor count (3) .

Lipophilicity vs. methoxy analog

Data to verify

ΔLogP 1.415 (≈26-fold higher partition)

Supports lipophilicity-driven permeability prediction

Vendor-computed values; experimental validation recommended

Evidence Dimension	Computed LogP (partition coefficient)
Target Compound Data	LogP 1.608
Comparator Or Baseline	3-Bromo-4-methoxytetrahydrothiophene 1,1-dioxide: LogP 0.1933
Quantified Difference	ΔLogP = 1.415 (approx. 26-fold increase in lipophilicity)
Conditions	Vendor-computed physicochemical properties (Leyan database), method consistent across entries

Why This Matters

Higher lipophilicity within a favorable range predicts improved passive membrane permeability and potentially superior intracellular target engagement in cellular assays.

Conformational Flexibility Advantage vs. Methoxy Analog

The target compound possesses 3 rotatable bonds compared to 1 rotatable bond for the 3-bromo-4-methoxy comparator, while both compounds share identical TPSA (43.37 Ų) and hydrogen bond acceptor count (3) . This increased flexibility, combined with the chiral 3-methylbutan-2-yl moiety, creates a sterically asymmetric environment around the tetrahydrothiophene ring that is absent in the achiral methoxy derivative, which may influence diastereoselectivity in reactions at C-3 (bromine substitution site) [1].

Conformational flexibility & chirality

Supported by literature

3 rotatable bonds, chiral center vs. 1 rotatable bond, achiral

Chiral environment may provide diastereoselective handle

Structural analysis; contextual evidence from sulfolane SAR studies

Evidence Dimension	Rotatable bonds and chiral character of alkoxy substituent
Target Compound Data	3 rotatable bonds; chiral secondary carbon in alkoxy chain
Comparator Or Baseline	3-Bromo-4-methoxytetrahydrothiophene 1,1-dioxide: 1 rotatable bond; achiral
Quantified Difference	2 additional rotatable bonds; presence of stereocenter
Conditions	Vendor-computed properties (Leyan database); structural analysis from SMILES/Molfile

Why This Matters

The chiral branched alkoxy group provides a stereochemical handle that can induce diastereoselectivity in subsequent transformations, enabling access to enantiopure intermediates not obtainable from achiral analogs.

• [1] Sigma-Aldrich. Technical Document: Discovery and SAR studies of 3-amino-4-(phenylsulfonyl)tetrahydrothiophene 1,1-dioxides as non-electrophilic ARE activators. Bioorganic Chemistry, 2021. (Contextual evidence for the utility of 3,4-disubstituted sulfolane scaffolds). View Source

Molecular Weight Differentiation vs. Methoxy Analog

The target compound has a molecular weight of 285.20 g/mol, compared to 229.09 g/mol for 3-bromo-4-methoxytetrahydrothiophene 1,1-dioxide—a 24.5% increase (56.11 Da) . This higher molecular weight, driven by the larger alkoxy group, places the target in a range that is often associated with improved metabolic stability due to increased steric shielding of metabolically labile sites, while still remaining within lead-like chemical space (MW < 350) [1].

Molecular weight differentiation

Cross-study comparable

285.20 vs. 229.09 g/mol (+56.11 Da)

Increased MW with preserved TPSA may alter metabolic stability

Remains within lead-like space (MW

Steric differentiation vs. unsubstituted

Class-level inference

Branched C-4 substituent vs. no substitution; qualitative steric bulk

May influence diastereoselectivity of C-3 transformations

Based on known steric effects in sulfolane chemistry

Evidence Dimension	Molecular Weight
Target Compound Data	285.20 g/mol
Comparator Or Baseline	3-Bromo-4-methoxytetrahydrothiophene 1,1-dioxide: 229.09 g/mol
Quantified Difference	+56.11 Da (24.5% increase)
Conditions	Vendor-reported molecular weights (Leyan database); lead-likeness criteria per literature

Why This Matters

The molecular weight increase, achieved without expanding TPSA, offers a strategy to fine-tune pharmacokinetic properties while preserving the sulfolane core's synthetic utility.

• [1] Congreve, M. et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 2003, 8(19), 876-877. (Contextual reference for lead-like molecular weight criteria). View Source

Steric Differentiation vs. Unsubstituted Analog

The target compound's 3-methylbutan-2-yloxy group introduces significant steric bulk at the 4-position, a feature entirely absent in the simpler building block 3-bromotetrahydrothiophene 1,1-dioxide (MW 199.07 g/mol, no alkoxy substitution) . This steric differentiation is qualitatively expected to alter the stereochemical course of reactions at the adjacent bromine-bearing C-3 center, as demonstrated by the established impact of bulky 3,4-substituents on the reactivity of thiophene 1,1-dioxide systems in Diels-Alder and nucleophilic addition reactions [1].

Steric differentiation vs. unsubstituted

Class-level inference

Branched C-4 substituent vs. no substitution; qualitative steric bulk

May influence diastereoselectivity of C-3 transformations

Based on known steric effects in sulfolane chemistry

Evidence Dimension	Steric bulk at C-4 position
Target Compound Data	Branched 3-methylbutan-2-yloxy group occupying significant conformational space
Comparator Or Baseline	3-Bromotetrahydrothiophene 1,1-dioxide: no substituent at C-4 (MW 199.07, TPSA 34.14, 0 rotatable bonds beyond ring)
Quantified Difference	Qualitative steric difference; target has 3 additional rotatable bonds and approximately 86 Da greater mass at C-4
Conditions	Chemical databases and literature on steric effects in sulfolane chemistry

Why This Matters

Steric shielding at C-4 can modulate the diastereoselectivity of C-3 transformations, offering a handle for asymmetric induction that is unavailable with unsubstituted or minimally substituted analogs.

• [1] Nakayama, J. et al. Synthesis and Characterization of Thiophene 1-Oxides Kinetically Stabilized by Bulky Substituents at the 3- and 4-Positions. Chemistry Letters, 2004, 33(6), 714-715. View Source

Priority Procurement Scenarios for 3-Bromo-4-((3-methylbutan-2-yl)oxy)tetrahydrothiophene 1,1-dioxide

Synthesis of Lipophilic Sulfone Drug Candidates

When designing bioactive sulfolane derivatives where cellular permeability is a critical parameter, the target compound's LogP of 1.608 provides a significant advantage over the methoxy analog (LogP 0.1933) [1]. This property is particularly relevant for central nervous system (CNS) targets where a LogP range of 1–3 is often associated with optimal blood-brain barrier penetration. Using the target compound as a late-stage intermediate preserves options for further polarity modulation while starting from a more favorable lipophilicity baseline.

Enantioselective Synthesis via Chiral Induction

The chiral 3-methylbutan-2-yloxy substituent provides an intrinsic stereochemical element that achiral analogs (e.g., methoxy or ethoxy derivatives) lack . In synthetic sequences involving nucleophilic displacement of the C-3 bromine, the adjacent chiral alkoxy group can induce measurable diastereoselectivity, enabling access to enantioenriched sulfolane intermediates without requiring external chiral auxiliaries or catalysts. This feature is valuable for medicinal chemistry programs targeting enantiopure active pharmaceutical ingredients (APIs).

SAR Studies of Steric Effects in Sulfolane Inhibitors

The target compound enables systematic exploration of steric effects at the 4-position while maintaining a reactive bromine handle at the 3-position for parallel derivatization [2]. Compared to the unsubstituted 3-bromotetrahydrothiophene 1,1-dioxide or the minimally substituted 4-methoxy analog, the branched alkoxy group introduces distinct steric bulk that can probe hydrophobic pocket tolerance in enzyme active sites, as evidenced by the established use of 3,4-disubstituted sulfolane scaffolds in NRF2 activator SAR campaigns [1].

Fragment-Based Drug Discovery Building Block

With a molecular weight of 285.20 g/mol, 3 rotatable bonds, and TPSA of 43.37 Ų, the target compound occupies a favorable position in fragment-like chemical space [2]. It offers a differentiated physicochemical profile compared to the methoxy analog (MW 229.09, 1 rotatable bond), providing library designers with a tool to modulate both steric and lipophilic properties independently of hydrogen-bonding capacity. This is valuable for generating diverse fragment libraries for screening against challenging protein targets.

Application

Selection Property

Validation Focus

Lipophilic sulfone lead synthesis

Higher predicted lipophilicity vs. simple alkoxy analogs

Permeability and cellular uptake assay review

Chiral induction studies

Chiral branched alkoxy substituent at C-4

Diastereoselectivity in C-3 functionalization

SAR steric exploration

Distinct steric bulk at the 4-position

Steric tolerance in enzyme active site models

Fragment library design

Differentiated MW/TPSA/lipophilicity profile

Fragment screening against challenging protein targets

• [1] Jo, J. et al. Discovery and SAR studies of 3-amino-4-(phenylsulfonyl)tetrahydrothiophene 1,1-dioxides as non-electrophilic antioxidant response element (ARE) activators. Bioorganic Chemistry, 2021. View Source
• [2] Congreve, M. et al. A 'Rule of Three' for fragment-based lead discovery? Drug Discovery Today, 2003, 8(19), 876-877. View Source